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Introduction
Chia (Salvia hispanica L.) seeds, upon hydration, release a gelatinous substance known as

mucilage. This hydrocolloid is a complex mixture of polysaccharides and other bioactive

compounds. A significant component of this mucilage is planteose, a trisaccharide with the

structure α-D-galactopyranosyl-(1→6)-β-D-fructofuranosyl-(2→1)-α-D-glucopyranoside.[1]

Planteose is of increasing interest to the pharmaceutical and nutraceutical industries due to its

potential prebiotic properties. This document provides a detailed protocol for the extraction of

chia seed mucilage and the subsequent isolation and purification of planteose.

Data Presentation
The yield of chia seed mucilage is influenced by the extraction method and its parameters. The

following table summarizes quantitative data from various studies on mucilage extraction.
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Extractio
n Method

Seed to
Water
Ratio
(w/v)

Temperat
ure (°C)

Time
(hours)

pH
Mucilage
Yield (%)

Referenc
e

Hot Water

Extraction
1:31 85 2

Not

Specified
11.6 [2]

Hot Water

Extraction
1:40 80 2 8.0 6.42 - 6.97 [3]

Hot Water

Extraction
1:30 40-50 2

Not

Specified

Not

Specified
[4]

Cold

Extraction
1:20 27

Not

Specified
8.0 8.46 [3][5]

Freeze-

Drying

Method

1:20
45 (for 30

min)

Not

Specified
7.0 50-60 [4]

Microwave-

Assisted

Not

Specified
80 0.25 8.0 8.0 N/A

Note: The yield of purified planteose from the mucilage is not extensively reported in the

literature; however, it is identified as a major oligosaccharide within the mucilage.[1]

Experimental Protocols
This section details a two-stage protocol: the extraction of crude mucilage from chia seeds,

followed by the purification of planteose from the mucilage extract using solid-phase extraction

(SPE).

Part 1: Extraction of Crude Chia Seed Mucilage (Hot
Water Method)
This protocol is based on methodologies that have demonstrated high mucilage yields.[2][3]

Materials and Equipment:
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Whole chia seeds (Salvia hispanica L.)

Deionized water

Magnetic stirrer with hot plate

Beakers

pH meter and adjustment solutions (0.1 M HCl and 0.1 M NaOH)

Centrifuge and appropriate centrifuge tubes

Freeze-dryer (lyophilizer) or drying oven

Sieve (40 mesh)

Mortar and pestle or grinder

Procedure:

Hydration: Weigh 10 g of whole chia seeds and add them to 400 mL of deionized water (1:40

w/v ratio) in a 1 L beaker.

pH Adjustment: Adjust the pH of the suspension to 8.0 using 0.1 M NaOH.

Extraction: Place the beaker on a magnetic stirrer with a hot plate. Heat the suspension to

80°C while stirring continuously for 2 hours. This promotes the release of the mucilage.

Separation of Mucilage from Seeds:

Option A (Centrifugation): Allow the mixture to cool to room temperature. Transfer the

mixture to centrifuge tubes and centrifuge at 4,000 x g for 20 minutes. The supernatant is

the mucilage extract. Carefully decant and collect the supernatant.

Option B (Drying and Sieving): Spread the entire seed and mucilage mixture onto trays

and dry in an oven at 60°C for 10-12 hours or until completely dry. Alternatively, for higher

quality mucilage, freeze the mixture at -20°C and then lyophilize until dry.
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Mucilage Collection (for Option B): Once dried, gently grind the material and pass it through

a 40-mesh sieve to separate the powdered mucilage from the seeds.

Storage: Store the collected crude mucilage (either as a lyophilized powder or a dried

extract) at room temperature in a desiccator until further processing.

Part 2: Isolation and Purification of Planteose by Solid-
Phase Extraction (SPE)
This protocol is a reconstruction based on the work of Xing et al. (2017), who identified

planteose from chia mucilage using an optimized SPE method, and general protocols for

oligosaccharide purification using graphitized carbon cartridges.[1][6]

Materials and Equipment:

Crude chia seed mucilage extract (from Part 1)

Graphitized carbon solid-phase extraction (SPE) cartridges (e.g., ENVI-Carb, 250 mg, 3 mL)

SPE vacuum manifold

Acetonitrile (ACN), HPLC grade

Deionized water, HPLC grade

Rotary evaporator or vacuum concentrator (e.g., SpeedVac)

Vials for sample collection

Procedure:

Sample Preparation: Dissolve 100 mg of the crude mucilage extract in 10 mL of deionized

water. Vortex thoroughly to ensure complete dissolution. Centrifuge at 10,000 x g for 10

minutes to pellet any insoluble material. Collect the supernatant.

SPE Cartridge Conditioning:

Place the graphitized carbon SPE cartridge on the vacuum manifold.
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Wash the cartridge with 3 mL of 80% acetonitrile in water (v/v).

Equilibrate the cartridge with 3 mL of deionized water. Do not let the cartridge run dry.

Sample Loading:

Load the prepared mucilage supernatant onto the conditioned SPE cartridge.

Allow the sample to pass through the cartridge slowly, at a flow rate of approximately 1-2

mL/minute. Collect the flow-through (this fraction will contain highly polar compounds and

salts that do not bind to the cartridge).

Washing (Removal of Impurities):

Wash the cartridge with 3 column volumes (e.g., 3 x 3 mL) of deionized water. This step

removes remaining salts and monosaccharides.

Elution of Planteose:

Place a clean collection vial under the cartridge.

Elute the oligosaccharides, including planteose, with 2 column volumes (e.g., 2 x 3 mL) of

40% acetonitrile in water (v/v).

Drying and Reconstitution:

Dry the collected eluate completely using a rotary evaporator or a vacuum concentrator.

Reconstitute the dried sample in a minimal volume of deionized water (e.g., 500 µL) for

subsequent analysis (e.g., by LC-MS or NMR).

Visualizations
Experimental Workflow Diagram
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Workflow for Planteose Extraction from Chia Seeds

Part 1: Mucilage Extraction

Part 2: Planteose Purification

Whole Chia Seeds

Hydration
(1:40 seed to water ratio, pH 8)

Hot Water Extraction
(80°C, 2 hours)

Separation

Centrifugation
(4,000 x g, 20 min)

Wet Method

Drying & Sieving

Dry Method

Crude Mucilage Extract

Sample Preparation
(Dissolve in water, centrifuge)

Solid-Phase Extraction (SPE)
(Graphitized Carbon Cartridge)

1. Conditioning
(80% ACN, then Water)

2. Sample Loading

3. Washing
(Deionized Water)

4. Elution
(40% ACN)

Purified Planteose

Click to download full resolution via product page

Caption: Workflow for Planteose Extraction from Chia Seeds.
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Disclaimer: This protocol is intended for research and development purposes by qualified

professionals. Appropriate safety precautions should be taken when handling chemicals and

operating laboratory equipment. The specific parameters of the solid-phase extraction may

require further optimization depending on the exact materials and equipment used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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